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Compound of Interest

Compound Name: 1,3-Dimethylthiourea-dé
CAS No.: 1329488-72-3
Cat. No.: B589348
. J

1,3-Dimethylthiourea-d6 is the deuterated analogue of 1,3-Dimethylthiourea (DMTU). In drug
development and metabolic research, isotopic labeling is a critical tool for tracing the fate of
molecules in pharmacokinetic and pharmacodynamic studies. While deuterium labeling does
not typically alter the fundamental chemical reactivity or toxicological profile of a compound, it
necessitates that researchers handle the labeled version with the same level of caution as the
parent molecule.

This guide, intended for laboratory professionals, moves beyond a simple recitation of safety
data sheet (SDS) points. It aims to provide a deeper, mechanistic understanding of the
potential hazards associated with 1,3-Dimethylthiourea-d6 and to establish robust, self-
validating protocols for its safe handling, storage, and disposal. As a Senior Application
Scientist, my objective is to explain not just what to do, but why you're doing it, ensuring a
culture of safety grounded in scientific principles.

It is critical to note that safety data for 1,3-Dimethylthiourea can vary between suppliers. This
guide synthesizes available information, but users must always consult the specific SDS
provided by their vendor before commencing any work.

Section 1: Chemical & Physical Identity

Understanding the basic properties of a chemical is the foundation of a thorough risk
assessment. These characteristics influence its behavior under various laboratory conditions,
from storage to dissolution and potential exposure.
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Property

Data Source

Chemical Name

1,3-Dimethylthiourea-d6

1,3-Dimethyl-2-thiourea-d6;

Synonyms Dimethylthiocarbamide-d6
CAS Number 210100-51-7

Parent CAS Number 534-13-4

Molecular Formula CsH2DsN2S

Appearance

Solid (form may vary, e.g.,

crystalline powder)

Purity

Typically >97.0% [1]

Section 2: Hazard Identification and Toxicological

Profile

The primary hazard associated with 1,3-Dimethylthiourea is its potential toxicity, particularly

upon ingestion, and its classification as a suspected carcinogen by some sources. There is

notable variability in the GHS (Globally Harmonized System) classifications among major

chemical suppliers, which underscores the importance of a cautious approach.

Summary of GHS Classifications Across Suppliers:
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Hazard
Classification

Pictogram

Signal Word

Key Suppliers
Citing This Hazard

Acute Toxicity, Oral
(Category 3 or 4)

Skull and Crossbones

or Exclamation Mark

Danger or Warning

Fisher Scientific (Cat.
3), Sigma-Aldrich
(Cat. 4), TCI (Cat. 4)

Suspected of Causing
Cancer
(Carcinogenicity,

Category 2)

Health Hazard

Danger or Warning

Sigma-Aldrich,
Chemos GmbHI[2]

Suspected of

Damaging Fertility or

the Unborn Child Health Hazard Warning Chemos GmbH][2]

(Reproductive Toxicity,

Category 2)

Causes Serious Eye ) ) )
Corrosion Danger Sigma-Aldrich

Damage (Category 1)

May Cause an Allergic
Skin Reaction (Skin
Sensitization,

Category 1)

Exclamation Mark

Danger or Warning

Sigma-Aldrich, Fisher
Scientific[3]

Harmful in Contact
with Skin (Acute

L Exclamation Mark Danger Sigma-Aldrich
Toxicity, Dermal,
Category 4)
Harmful/Toxic to ) ] Sigma-Aldrich,
Environment Warning

Aquatic Life

Chemos GmbH[2]

Note: Some suppliers, such as Loba Chemie, have listed the compound as not classified,

highlighting the discrepancy in available data.[4]

Toxicological Insights:
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e Acute Toxicity: The primary route of acute concern is ingestion. The classification as
"Harmful if swallowed" or "Toxic if swallowed" means that even small quantities can cause
adverse health effects. Always use engineering controls like a chemical fume hood when
weighing or transferring the solid to prevent inhalation of dust that could lead to ingestion.

o Carcinogenicity: The "Suspected of causing cancer" (H351) classification is significant.[5]
This is based on limited evidence from animal studies or other data. The causality is not
definitive in humans, but it mandates stringent exposure controls to minimize any potential
long-term risk. All work should be conducted with the goal of zero exposure.

o Skin Sensitization: A sensitizer may not cause a reaction on first contact, but subsequent
exposures can trigger an allergic response.[3] This is why consistent use of appropriate
gloves is non-negotiable, even when handling seemingly small amounts.

Hazard & Exposure Pathway Visualization

This diagram illustrates the logical flow from the chemical's intrinsic hazards to potential health
outcomes based on the routes of exposure.

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.sigmaaldrich.com/SG/en/sds/sial/t8656?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC116890050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

' 1,3-Dimethylthiourea-d6 ] L ) .
(Solid Powder) Fig. 1: Relationship between exposure routes and health hazards.
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Caption: Fig. 1: Relationship between exposure routes and health hazards.

Section 3: First-Aid and Emergency Measures

Rapid and correct response to an exposure is critical. All personnel working with this compound
must be familiar with these procedures and the location of safety equipment.
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Exposure Route First-Aid Protocol

IF SWALLOWED: Immediately call a POISON
CENTER or doctor/physician. Rinse mouth with
Ingestion water.[1] Do NOT induce vomiting. If the person

is unconscious, never give anything by mouth.

[6]

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for
Inhalation breathing.[1] If the individual feels unwell or

breathing is difficult, seek immediate medical

attention.

IF ON SKIN: Remove immediately all
contaminated clothing.[1] Wash the affected
) area with plenty of soap and water. If skin
Skin Contact o ] )
irritation or a rash occurs, get medical advice.
Contaminated work clothing should not be

allowed out of the workplace.

IF IN EYES: Rinse cautiously with water for

several minutes.[1] Remove contact lenses, if

present and easy to do. Continue rinsing for at
Eye Contact ) i

least 15 minutes.[6] Immediately call a POISON

CENTER or doctor, especially if classified as

causing serious eye damage.

Fire-Fighting Measures:
» Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[1]

o Specific Hazards: The compound is combustible.[7] Upon combustion, it may decompose
and emit toxic fumes, including nitrogen oxides and sulfur oxides.[1] Firefighters should wear
self-contained breathing apparatus (SCBA) and full protective gear.[4]

Section 4: Safe Handling and Exposure Control
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The principle of ALARA (As Low As Reasonably Achievable) must guide all handling
procedures. The goal is to create a self-validating system of controls where exposure is
minimized by design.

Engineering Controls:

» Primary Containment: All work involving weighing, transferring, or preparing solutions of 1,3-
Dimethylthiourea-d6 must be conducted in a certified chemical fume hood to prevent
inhalation of dust and contain any potential spills.[4]

o Ventilation: Ensure good general laboratory ventilation to supplement the primary controls.[2]
Personal Protective Equipment (PPE):

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or
holes before each use. Change gloves immediately if they become contaminated.

o Eye/Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes or airborne particles.

o Skin and Body Protection: Wear a fully buttoned lab coat. For tasks with a higher risk of
spillage, consider additional protective clothing like an apron or sleeves.

o Respiratory Protection: Under normal conditions within a fume hood, respiratory protection is
not required. If engineering controls fail or for emergency response, a particulate filter
respirator may be necessary.[7]

Workflow for Safe Handling of Solid 1,3-
Dimethylthiourea-d6

This diagram outlines the mandatory workflow for handling the solid compound, from
preparation to cleanup.
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Start: Prepare to Handle Solid Compound Fig. 2: Standard workflow for safely handling solid chemical.

Step 1: Risk Assessment
(Review SDS, identify hazards)

Step 2: Don PPE
(Gloves, Goggles, Lab Coat)

:

Step 3: Prepare Workspace
(Work in fume hood,
get spill kit ready)

l

Step 4: Weigh & Transfer
(Use anti-static weigh boat,
minimize dust creation)

Step 5: Dissolution
(Add solid to solvent slowly)
Step 6: Decontaminate & Clean
(Wipe surfaces, clean glassware)

l

Step 7: Segregate Waste
(Solid waste, liquid waste,
sharps in separate containers)

:

_/

—

—

\_/

(Remove gloves last)

[Step 8: Doff PPE & Wash Hands]

End: Procedure Complete

Click to download full resolution via product page

Caption: Fig. 2: Standard workflow for safely handling solid chemical.
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Section 5: Storage and Stability

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous
situations.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.

[3]14]

¢ Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases to prevent potentially vigorous or hazardous reactions.[3]

o Chemical Stability: The material is stable under recommended storage conditions.[4]

Section 6: Accidental Release and Disposal

A clear, pre-defined plan for spill cleanup and waste disposal is mandatory.

Accidental Release Measures (Spill Protocol):

o Evacuate & Secure: Evacuate non-essential personnel from the immediate area. Ensure
adequate ventilation.

o Control & Contain: Prevent the further spread of the spill. For solid spills, avoid creating dust.
[7] Moisten the material with water if appropriate to prevent it from becoming airborne.[7]

o Cleanup: Carefully sweep or scoop the solid material into a suitable container for disposal.[1]
[4] Avoid dry sweeping that generates dust.

» Decontaminate: Clean the spill area thoroughly with soap and water.

o Disposal: Place all contaminated materials (including cleaning supplies and PPE) into a
sealed, labeled container for hazardous waste disposal.

Waste Disposal:

Disposal must be conducted in accordance with all local, regional, and national regulations.[1]
Do not allow the chemical to enter drains or the environment, as it is considered harmful or
toxic to aquatic life.[6]
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Conclusion

1,3-Dimethylthiourea-d6 is a valuable research tool, but its safe use hinges on a
comprehensive understanding of its potential hazards—including acute toxicity and suspected
carcinogenicity. The variability in safety classifications across suppliers mandates a
conservative approach, treating the compound with the highest level of warning indicated. By
integrating robust engineering controls, consistent use of personal protective equipment, and
adherence to the structured protocols outlined in this guide, researchers can effectively
minimize exposure and ensure a safe laboratory environment. Always prioritize the information
on the vendor-specific SDS as the ultimate authority for your materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Introduction: Understanding the Profile of a Labeled
Research Chemical]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589348#1-3-dimethylthiourea-d6-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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